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molecular formula C10H10BrFO B8653959 1-Bromo-2-cyclopropylmethoxy-4-fluoro-benzene

1-Bromo-2-cyclopropylmethoxy-4-fluoro-benzene

Cat. No. B8653959
M. Wt: 245.09 g/mol
InChI Key: GBMCIOYVLWGGEU-UHFFFAOYSA-N
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Patent
US08445501B2

Procedure details

Starting from commercially available 2-bromo-5-fluoro-phenol and bromomethyl-cyclopropane the title compound is prepared as colorless oil
Name
2-bromo-5-fluoro-phenol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
bromomethyl-cyclopropane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:7]=[CH:6][C:5]([F:8])=[CH:4][C:3]=1[OH:9].Br[CH2:11][CH:12]1[CH2:14][CH2:13]1>>[Br:1][C:2]1[CH:7]=[CH:6][C:5]([F:8])=[CH:4][C:3]=1[O:9][CH2:11][CH:12]1[CH2:14][CH2:13]1

Inputs

Step One
Name
2-bromo-5-fluoro-phenol
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC1=C(C=C(C=C1)F)O
Step Two
Name
bromomethyl-cyclopropane
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrCC1CC1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
BrC1=C(C=C(C=C1)F)OCC1CC1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.